(1R)-1-[4-(pentyloxy)phenyl]ethanol

Core Science & Biosynthesis

Chemical structure and physical properties of (1R)-1-[4-(pentyloxy)phenyl]ethanol

Title: Comprehensive Technical Guide on the Chemical Structure, Physical Properties, and Enantioselective Synthesis of (1R)-1-[4-(pentyloxy)phenyl]ethanol

Executive Summary

In the realm of modern asymmetric synthesis and advanced materials science, enantiopure 1-arylethanols serve as indispensable chiral building blocks. Specifically, (1R)-1-[4-(pentyloxy)phenyl]ethanol represents a highly functionalized intermediate characterized by a rigid aromatic core, a stereochemically defined secondary alcohol, and a lipophilic pentyloxy tail. This whitepaper systematically deconstructs the physicochemical properties of this molecule, details the causality behind its enantioselective synthesis via Corey-Bakshi-Shibata (CBS) reduction, and provides self-validating protocols for its analytical characterization.

Chemical Architecture & Physicochemical Profiling

The structural uniqueness of (1R)-1-[4-(pentyloxy)phenyl]ethanol lies in its dual-domain nature. The molecule features a polar, hydrogen-bonding chiral headgroup juxtaposed against a highly hydrophobic, flexible alkyl tail.

• The Chiral Center: The C1 carbon of the ethanol moiety is strictly in the (R)-configuration. This stereocenter is critical for downstream stereospecific transformations (e.g., SN2 inversions).

• The Pentyloxy Chain: The ether linkage at the para (C4) position of the phenyl ring extends the molecule's hydrophobic surface area, significantly altering its solubility profile and making it a classic mesogenic motif for liquid crystal applications.

Fig 1: Structural topology and functional domains of (1R)-1-[4-(pentyloxy)phenyl]ethanol.

Quantitative Data Summary

The following table synthesizes the fundamental physicochemical parameters of the compound, derived from structural analysis and the1[1].

Property	Value / Description
IUPAC Name	(1R)-1-[4-(pentyloxy)phenyl]ethanol
Chemical Formula	C13H20O2
Molar Mass	208.30 g/mol
Hydrogen Bond Donors	1 (Hydroxyl group)
Hydrogen Bond Acceptors	2 (Hydroxyl oxygen, Ether oxygen)
Rotatable Bonds	6 (Allowing high conformational flexibility in the tail)
LogP (Predicted)	~3.5 - 4.0 (Highly lipophilic)
Appearance	Colorless to pale yellow liquid or low-melting solid

Mechanistic Approaches to Enantioselective Synthesis

Synthesizing the (1R)-enantiomer with >95% enantiomeric excess (ee) requires precise stereocontrol. The industry standard for reducing the prochiral precursor, 1-[4-(pentyloxy)phenyl]ethanone, is the 2[2].

The Causality of Catalyst Selection: To obtain the (1R)-alcohol, the (S)-Me-CBS oxazaborolidine catalyst is utilized. The stereochemical outcome is dictated by the transition state geometry. The catalyst coordinates the ketone such that the sterically demanding 4-(pentyloxy)phenyl group occupies the less hindered equatorial-like position, while the smaller methyl group is forced into the axial position. This rigid bicyclic transition state exposes the si-face of the carbonyl carbon to hydride attack from the coordinated borane, selectively yielding the (1R)-enantiomer[3].

Fig 2: Enantioselective CBS reduction workflow yielding the (1R)-alcohol enantiomer.

Protocol 1: Asymmetric CBS Reduction Workflow

This protocol is designed as a self-validating system; adherence to the addition rates ensures kinetic control over the reaction pathway.

• Catalyst Preparation: In a flame-dried Schlenk flask under an argon atmosphere, dissolve (S)-Me-CBS oxazaborolidine (0.1 equiv) in anhydrous Tetrahydrofuran (THF).

• Borane Activation: Cool the solution to -20 °C. Add Borane-THF complex (BH3·THF, 1.2 equiv) dropwise. Stir for 15 minutes to form the active catalyst-borane complex.

• Substrate Addition (Critical Step): Dissolve 1-[4-(pentyloxy)phenyl]ethanone (1.0 equiv) in anhydrous THF. Add this solution dropwise over 1 hour via a syringe pump. Causality: Slow addition ensures that the concentration of the ketone remains lower than the active catalyst complex, kinetically favoring the enantioselective catalyzed pathway over the non-selective background reduction by uncomplexed borane.

• Reaction Monitoring: Stir at -20 °C until TLC indicates complete consumption of the ketone (typically 2-4 hours).

• Quenching: Carefully quench by the slow addition of methanol at -20 °C to destroy excess borane, followed by 1M HCl.

• Isolation: Extract with ethyl acetate, wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify via flash column chromatography.

Alternative Biocatalytic Route: For green chemistry applications, whole-cell biocatalysis using Daucus carota (carrot root) or specific alcohol dehydrogenases has been proven to reduce acetophenone derivatives to their corresponding chiral alcohols with high stereoselectivity, offering an eco-friendly alternative to borane.

Analytical Validation: Chiral Purity Confirmation

To ensure the trustworthiness of the synthesis, the enantiomeric excess must be empirically validated.

Protocol 2: Determination of Enantiomeric Excess (ee) via Chiral HPLC

• Sample Preparation: Dissolve 1 mg of the purified (1R)-1-[4-(pentyloxy)phenyl]ethanol in 1 mL of HPLC-grade Hexane/Isopropanol (90:10 v/v). Filter through a 0.22 µm PTFE syringe filter.

• Column Equilibration: Install a chiral stationary phase column (e.g., Chiralcel OD-H, 250 x 4.6 mm). Equilibrate with the mobile phase (Hexane/Isopropanol 95:5 v/v) at a flow rate of 1.0 mL/min for 30 minutes.

• Detection Setup: Set the UV-Vis detector to 254 nm to target the phenyl ring chromophore. Maintain the column compartment at 25 °C.

• Injection & Elution: Inject 10 µL of the sample. The enantiomers will separate based on differential transient diastereomeric interactions with the chiral stationary phase.

• Data Analysis: Integrate the area under the peaks. Calculate ee using the formula: %ee = [(Area_R - Area_S) / (Area_R + Area_S)] × 100.

Applications in Advanced Therapeutics and Materials

The utility of (1R)-1-[4-(pentyloxy)phenyl]ethanol extends across multiple high-tech disciplines:

• Pharmaceutical Intermediates: The (1R)-enantiomer is a critical precursor for bioactive small molecules. The secondary alcohol can undergo a Mitsunobu reaction with an azide source (inverting the stereocenter to the (S)-configuration), followed by reduction to yield chiral 1-arylethylamines. Such motifs are heavily utilized in the synthesis of4[4].

• Liquid Crystal Dopants: The structural combination of a rigid phenyl ring and a flexible pentyloxy tail is a classic mesogenic design. Doping achiral liquid crystal hosts with this enantiopure compound induces a chiral nematic (cholesteric) phase, which is highly sought after for advanced electro-optic displays and tunable photonic materials.

Sources

• 1. (1R)-1-[4-(pentyloxy)phenyl]ethanol | C13H20O2 | CID 25324369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Corey-Bakshi-Shibata Reaction (CBS-Reaction) (Chapter 33) - Name Reactions in Organic Synthesis [cambridge.org]
• 3. Corey–Itsuno reduction — Grokipedia [grokipedia.com]
• 4. pubs.acs.org [pubs.acs.org]

The Solubility Profile of (1R)-1-[4-(pentyloxy)phenyl]ethanol in Organic Solvents: A Technical Guide

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

(1R)-1-[4-(pentyloxy)phenyl]ethanol (C₁₃H₂₀O₂) is a highly valuable chiral secondary alcohol utilized as a stereospecific building block in the synthesis of advanced active pharmaceutical ingredients (APIs) and liquid crystals. The molecule presents a unique amphiphilic-like character: a highly lipophilic pentyloxy tail coupled with an aromatic ring, and a polar, hydrogen-bonding hydroxyl group at the chiral benzylic position.

Understanding its thermodynamic solubility profile across various polar and non-polar organic solvents is critical. Whether you are optimizing reaction yields, designing crystallization-based chiral resolutions, or formulating downstream products, the choice of solvent dictates the thermodynamic stability and kinetic reactivity of this intermediate.

Structural Analysis & Predictive Solubility Framework

The solubility of (1R)-1-[4-(pentyloxy)phenyl]ethanol is dictated by the delicate balance of its functional groups. As a Senior Application Scientist, I approach solvent selection not through trial and error, but by mapping the molecule using Hansen Solubility Parameters (HSP) [1]. HSP divides the total cohesive energy density of a molecule into three distinct intermolecular forces:

• Dispersion forces ( δD​ ): Dominated by the 5-carbon pentyloxy chain and the phenyl ring. This provides significant lipophilicity.

• Polar interactions ( δP​ ): Driven by the ether linkage and the benzylic hydroxyl group, creating localized dipole moments.

• Hydrogen bonding ( δH​ ): Exclusively dictated by the hydroxyl group (acting as both donor and acceptor) and the ether oxygen (acting as an acceptor).

Because the pentyloxy chain significantly increases the molar volume and dispersion forces, the molecule exhibits high affinity for moderately polar and non-polar aprotic solvents, while the hydroxyl group ensures miscibility or high solubility in polar protic solvents.

Caption: Hansen Solubility Parameter (HSP) contributions mapping the functional groups of the chiral alcohol.

Empirical Solubility Profile

Based on structural homology to similar alkyl-aryl ethers and the application of HSP theory, the thermodynamic solubility profile of (1R)-1-[4-(pentyloxy)phenyl]ethanol is summarized below. The data reflects equilibrium solubility at standard ambient temperature (25°C).

Solvent Classification	Solvent	Dielectric Constant ( ϵ )	Solubility Range (mg/mL at 25°C)	Mechanistic Rationale
Non-Polar	n-Heptane	1.9	10 - 25	Solubilized primarily via dispersion forces of the pentyloxy chain; limited by the H-bond network of the solid lattice.
Non-Polar	Toluene	2.4	> 100	Excellent π−π stacking interactions with the phenyl ring and dispersion matching.
Moderately Polar	Ethyl Acetate	6.0	> 200	Optimal HSP match. The ester acts as an H-bond acceptor for the benzylic hydroxyl, breaking the crystal lattice.
Moderately Polar	Dichloromethane	9.1	> 200	High polarizability and favorable dipole interactions disrupt the crystalline lattice easily.
Polar Protic	Ethanol	24.5	> 150	Strong H-bond donor/acceptor synergy. Ideal for temperature-dependent crystallization cooling profiles [3].
Highly Polar	Water	80.1	< 0.1	The C₁₃ hydrophobic skeleton vastly outweighs the hydration energy of the single -OH group.

Causality Insight: Why is Ethyl Acetate vastly superior to n-Heptane for this specific molecule? While n-heptane perfectly matches the pentyloxy tail's dispersion forces ( δD​ ), it lacks the ability to break the intermolecular hydrogen bonds formed between the benzylic hydroxyl groups of adjacent molecules in the solid crystal lattice. Ethyl acetate provides the necessary hydrogen-bond acceptor capability ( δH​ ) to solvate the monomeric alcohol, overcoming the lattice energy.

Experimental Methodology: Thermodynamic Solubility Determination

To empirically validate the solubility of (1R)-1-[4-(pentyloxy)phenyl]ethanol for regulatory or formulation purposes, the "gold standard" shake-flask method is employed [2]. This ensures that the thermodynamic (equilibrium) solubility is measured rather than kinetic solubility, which is prone to supersaturation artifacts and false positives.

Caption: Step-by-step workflow for the shake-flask thermodynamic solubility determination method.

Step-by-Step Protocol

This protocol is designed as a self-validating system to ensure data integrity:

• Sample Preparation: Accurately weigh an excess amount of (1R)-1-[4-(pentyloxy)phenyl]ethanol (e.g., 50 mg) into a 2 mL glass HPLC vial. Crucial Step: You must ensure the amount of solid exceeds the anticipated solubility to maintain a saturated state.

• Solvent Addition: Add 1.0 mL of the target organic solvent (e.g., Ethyl Acetate, n-Heptane) to the vial.

• Equilibration: Seal the vials tightly with PTFE-lined caps to prevent solvent evaporation. Place them in an orbital shaker incubator and agitate at 400 rpm at a constant temperature of 25.0 ± 0.1 °C for 24 to 72 hours.

  • Self-Validation Check: Inspect the vials visually at 24 hours. If no solid pellet remains at the bottom, the solution is not saturated. You must add more compound and restart the equilibration clock.

• Phase Separation: To separate the undissolved solid from the saturated supernatant without altering the equilibrium, centrifuge the vials at 10,000 rpm for 10 minutes at exactly 25°C. Alternatively, filter the supernatant through a solvent-compatible 0.22 µm PTFE syringe filter.

• Dilution & Quantification: Immediately dilute a precise aliquot of the clear supernatant with the HPLC mobile phase (e.g., 60:40 Acetonitrile/Water) to fall within the linear range of your calibration curve. Quantify the concentration using HPLC-UV (typical detection wavelength for the pentyloxy-phenyl chromophore is ~220-254 nm).

• Data Analysis: Calculate the thermodynamic solubility in mg/mL based on the integrated peak area against a pre-established external standard calibration curve.

Applications in Drug Development & Chiral Synthesis

The solubility profile of (1R)-1-[4-(pentyloxy)phenyl]ethanol directly impacts its utility in asymmetric synthesis. When utilizing this chiral alcohol as a precursor for stereospecific SN​2 inversions (e.g., conversion to a chiral halide or mesylate), the choice of solvent is paramount. Solvents like Dichloromethane or 2-Methyltetrahydrofuran (2-MeTHF) are often selected because they offer high solubility for the alcohol while remaining chemically inert to activating reagents like methanesulfonyl chloride (MsCl) or phosphorus tribromide (PBr₃).

Furthermore, understanding its temperature-dependent solubility in polar protic solvents like Ethanol allows for the design of highly efficient cooling crystallization processes. By leveraging the steep solubility curve in Ethanol, chemists can upgrade the enantiomeric excess (ee) of the compound by selectively crystallizing the desired enantiomer while purging undesired stereoisomers and process impurities into the mother liquor [3].

References

• Determination of Thermodynamic Solubility Source: Bio-protocol[Link]

• Development of a First-Generation Stereocontrolled Manufacturing Process of TRPA1 Inhibitor GDC-6599 Source: ACS Publications[Link]

Preliminary Toxicity and In Vitro Screening of (1R)-1-[4-(pentyloxy)phenyl]ethanol: A Methodological Whitepaper

Executive Summary & Physicochemical Rationale

The development of novel therapeutic agents or specialized chemical intermediates requires rigorous, early-stage in vitro toxicity screening to prevent late-stage attrition. (1R)-1-[4-(pentyloxy)phenyl]ethanol (C₁₃H₂₀O₂) is a chiral secondary alcohol characterized by a lipophilic pentyloxy chain para-substituted on a phenyl ring.

From a toxicological perspective, the physicochemical properties of this compound dictate specific screening liabilities:

• High Lipophilicity (LogP): The pentyloxy chain facilitates rapid partitioning into lipid bilayers. While this enhances cellular permeability, it simultaneously increases the risk of non-specific membrane disruption, mitochondrial uncoupling, and promiscuous binding to hydrophobic protein pockets (most notably the hERG potassium channel)[1].

• Chirality (1R-enantiomer): The defined stereocenter implies that biotransformation by hepatic cytochrome P450 (CYP450) enzymes will likely be stereospecific. Consequently, evaluating the toxicity of its metabolic byproducts is just as critical as evaluating the parent compound.

This whitepaper outlines a self-validating, causality-driven in vitro screening framework tailored specifically for lipophilic, chiral aromatic alcohols.

Multidisciplinary in vitro toxicity screening workflow for lipophilic candidates.

Genotoxicity: Bacterial Reverse Mutation (Ames) Test

The Ames test is the foundational in vitro assay for detecting point mutations and frame-shifts in DNA. For a lipophilic alcohol like (1R)-1-[4-(pentyloxy)phenyl]ethanol, the primary genotoxic risk lies not necessarily in the parent compound, but in its potential oxidation into reactive electrophiles (e.g., epoxides or reactive ketones) by hepatic enzymes[2].

Causality & Rationale

To capture these transient reactive metabolites, the assay must be conducted with an exogenous metabolic activation system (S9 fraction derived from rat liver)[3]. The inclusion of both histidine-dependent Salmonella typhimurium and tryptophan-dependent Escherichia coli strains ensures comprehensive coverage of different mutational mechanisms (base-pair substitutions vs. frameshifts) as mandated by OECD Guideline 471 [4].

Step-by-Step Protocol (OECD 471 Compliant)

• Strain Preparation: Culture S. typhimurium strains (TA98, TA100, TA1535, TA1537) and E. coli WP2 uvrA overnight in nutrient broth until they reach a density of 1−2×109 cells/mL.

• Metabolic Activation (S9 Mix): Prepare a 10% (v/v) S9 mix using post-mitochondrial fractions from Aroclor 1254-induced rat livers, supplemented with NADP+ and glucose-6-phosphate to fuel CYP450 oxidation.

• Dose Range Finding: Dissolve (1R)-1-[4-(pentyloxy)phenyl]ethanol in DMSO. Prepare five concentration levels (e.g., 1.5, 5, 15, 50, and 150 µ g/plate ). Self-Validation: Ensure the highest dose does not cause complete clearing of the background bacterial lawn (indicative of outright cytotoxicity rather than genotoxicity).

• Pre-Incubation Method: Combine 0.1 mL of the bacterial culture, 0.1 mL of the test compound, and 0.5 mL of S9 mix (or phosphate buffer for the -S9 condition). Incubate at 37°C for 20 minutes. Causality: Pre-incubation is chosen over direct plate incorporation because lipophilic compounds require intimate, prolonged contact with the S9 enzymes to generate metabolites before diffusing into the agar.

• Plating and Scoring: Add 2.0 mL of molten top agar containing trace amounts of histidine/biotin (or tryptophan). Pour onto minimal glucose agar plates. Incubate at 37°C for 48–72 hours. Count revertant colonies using an automated colony counter.

Cardiotoxicity: hERG Patch Clamp & Serum Shift Assay

The human Ether-a-go-go-related gene (hERG) encodes the Kv11.1 potassium channel, which is responsible for cardiac repolarization. The hERG channel pore contains hydrophobic domains (Tyr652 and Phe656) that are notoriously susceptible to binding lipophilic, aromatic molecules[1][5]. Blocking this channel leads to QT interval prolongation and potentially fatal Torsades de Pointes (TdP)[6].

Causality & Rationale

Because (1R)-1-[4-(pentyloxy)phenyl]ethanol possesses a lipophilic pentyloxy tail and a phenyl ring, it is a high-risk pharmacophore for hERG blockade. However, highly lipophilic drugs also bind strongly to serum proteins. Testing the compound exclusively in serum-free media will artificially inflate its apparent toxicity because 100% of the drug is "free" to block the channel[7]. Therefore, a hERG Serum Shift Assay must be employed to determine the true in vivo liability by measuring potency in the presence of 100% fetal bovine serum (FBS)[7].

Step-by-Step Protocol (ICH S7B Compliant)

• Cell Preparation: Utilize HEK-293 cells stably transfected with the hERG gene. Harvest cells and suspend them in extracellular physiological saline.

• Automated Electrophysiology Setup: Load cells onto an automated patch-clamp system (e.g., QPatch HTX or SyncroPatch 384PE)[1].

• Quality Control (Self-Validation): The system automatically establishes a "gigaseal." Critical Rule: Only cells demonstrating a seal resistance ( Rseal​ ) ≥ 100 M Ω and a pre-compound tail current ≥ 0.2 nA are accepted for data acquisition[1].

• Voltage Protocol: Hold the membrane potential at -80 mV. Depolarize to +20 mV for 2 seconds to open and inactivate the channels, followed by a repolarization step to -50 mV for 2 seconds to elicit the outward tail current.

• Compound Perfusion:

  • Phase 1 (Serum-Free): Perfuse the compound at 0.1, 1, and 10 µM in standard extracellular solution. Record the percentage of tail current inhibition.

  • Phase 2 (Serum Shift): Perfuse the compound in the presence of 100% dialyzed FBS to evaluate the effect of protein binding on hERG inhibition[7].

• Reference Benchmarking: Run positive controls (e.g., E-4031, Dofetilide) to establish the laboratory's internal safety margin threshold, as mandated by the 2022 ICH E14/S7B Q&As[6][8].

Automated hERG patch clamp electrophysiology workflow with integrated QC checkpoints.

Quantitative Data Interpretation & Decision Matrices

To translate the in vitro data into actionable drug development decisions, the quantitative outputs must be benchmarked against established safety thresholds. The table below outlines the target metrics and the mechanistic rationale for advancing or halting the development of (1R)-1-[4-(pentyloxy)phenyl]ethanol.

Assay Category	Target Metric	Go/No-Go Threshold	Mechanistic Rationale
Cytotoxicity (HepG2)	IC₅₀ (Cell Viability)	> 50 µM	Ensures the lipophilic pentyloxy chain does not cause non-specific membrane lysis or mitochondrial toxicity at therapeutic doses.
Genotoxicity (Ames)	Revertant Colony Count	< 2-fold increase over vehicle	Confirms the absence of DNA-reactive electrophiles or mutagenic metabolites generated via CYP450 oxidation[2].
Cardiotoxicity (hERG)	IC₅₀ (Tail Current)	> 10 µM (or >30x Cmax)	Prevents QT prolongation. High lipophilicity increases the risk of promiscuous binding to the hERG channel pore[5].
Serum Shift (hERG)	IC₅₀ Shift Ratio	< 10-fold shift	Determines the free-drug fraction. Highly protein-bound lipophilic drugs may show artificially high potency in serum-free media[7].

Conclusion

The successful in vitro screening of (1R)-1-[4-(pentyloxy)phenyl]ethanol requires a nuanced approach that respects its unique physicochemical properties. By leveraging the OECD 471 Ames test with pre-incubation to account for stereospecific metabolism, and the ICH S7B hERG patch-clamp assay with a serum shift to account for high lipophilicity, researchers can generate highly reliable, self-validating safety data. This causality-driven framework ensures that only candidates with genuine, translatable safety profiles advance to in vivo models.

References

• TTS Laboratuvar Hizmetleri. AMES Test (OECD 471) - Biocompatibility Analyses. Available at:[Link]

• Vivotecnia. Ames Test - Confirmatory test included - OECD 471. Available at:[Link]

• Tox Lab. Study Design of Bacterial Reverse Mutation Test (Ames Test) (OECD 471). Available at:[Link]

• Charles River Laboratories. hERG Serum Shift Assay. Available at:[Link]

• Evotec. hERG Safety | Cyprotex ADME-Tox Solutions. Available at:[Link]

• Mediford Corporation. Best Practice hERG Assay | Advanced Solutions. Available at: [Link]

• Metrion Biosciences. GLP hERG assay validation following ICH E14/ S7B 2022 Q&A best practice guidelines. Available at:[Link]

Sources

• 1. hERG Safety | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
• 2. ttslaboratuvar.com [ttslaboratuvar.com]
• 3. OECDGenetic Toxicology Studies - Study Design of Bacterial Reverse Mutation Test (Ames Test) (OECD 471) 209 - Tox Lab [toxlab.co]
• 4. Ames Test - Confirmatory test included - OECD 471 [vivotecnia.com]
• 5. Best Practice hERG Assay | Advanced Solutions | Mediford Corporation [mediford.com]
• 6. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 7. criver.com [criver.com]
• 8. GLP hERG assay validation following ICH E14/ S7B 2022 Q&A best practice guidelines [metrionbiosciences.com]

Pharmacokinetic properties of (1R)-1-[4-(pentyloxy)phenyl]ethanol analogs

[label="Incubate 2h\n(37°C)",

Caption: Step-by-step workflow for bidirectional Caco-2 permeability assessment.

Metabolic Biotransformation Mechanisms

The metabolic clearance of (1R)-1-[4-(pentyloxy)phenyl]ethanol analogs is bifurcated into Phase I oxidation and Phase II conjugation.

Phase I: CYP450-Mediated O-Dealkylation

The pentyloxy ether is highly susceptible to Cytochrome P450 (CYP) mediated O-dealkylation, primarily driven by isoforms such as CYP2C9 and CYP3A4. The catalytic mechanism initiates with a Hydrogen Atom Transfer (HAT) from the α -carbon of the pentyl chain to the high-valent iron(IV)-oxo heme radical of the CYP enzyme[1]. This generates a neutral carbon radical, followed by rapid oxygen rebound to form an unstable hemiacetal intermediate[1]. The hemiacetal subsequently undergoes non-enzymatic dissociation, cleaving the ether bond to yield 1-[4-hydroxyphenyl]ethanol and pentanal[1].

Phase II: Stereoselective Glucuronidation

The chiral (1R)-secondary alcohol bypasses the need for Phase I functionalization and serves as a direct nucleophile for Phase II conjugation. Uridine 5'-diphospho-glucuronosyltransferases (UGTs), particularly UGT2B7, catalyze the transfer of glucuronic acid to this hydroxyl group[2]. Crucially, UGT enzymes exhibit profound stereoselectivity; the spatial arrangement of the (1R)-enantiomer dictates the binding affinity within the UGT active site, often resulting in distinct glucuronidation kinetics compared to its (1S) counterpart[2].

Caption: Metabolic biotransformation pathways of the (1R)-pentyloxy analog.

Protocol 2: In Vitro Microsomal Stability & Metabolite ID

To map these pathways, an in vitro human liver microsome (HLM) assay must be engineered to support both CYP and UGT activity simultaneously.

• Matrix Preparation: Pre-incubate 1 µM of the test analog with 1 mg/mL HLM in 100 mM potassium phosphate buffer (pH 7.4) containing 25 µg/mL alamethicin on ice for 15 minutes.

  • Causality: Alamethicin is a pore-forming peptide. Because the active sites of UGT enzymes are located within the lumen of the endoplasmic reticulum vesicles (microsomes), alamethicin permeabilizes the membrane, allowing the highly polar UDPGA cofactor to access the enzyme.

• Cofactor Initiation: Initiate the reaction by adding a cofactor mixture containing 1 mM NADPH and 2 mM UDPGA.

  • Causality: NADPH provides the essential electron flow required for the CYP450 catalytic cycle[1], while UDPGA serves as the glucuronic acid donor for UGTs[2].

• Incubation & Quenching: Incubate at 37°C. At designated time points (0, 15, 30, 60 mins), extract 50 µL aliquots and quench in 150 µL of ice-cold acetonitrile.

  • Causality: The organic solvent instantly denatures the metabolic enzymes, halting the reaction and precipitating proteins for clean LC-MS/MS injection.

Quantitative Pharmacokinetic Profiling

The structural modifications of the ether chain significantly alter the PK parameters. The table below summarizes the predicted comparative data for the core analog versus structural variants, demonstrating the structure-activity relationship (SAR) of the pentyloxy group.

Compound Analog	Predicted LogD (pH 7.4)	Caco-2 Papp​ A-B ( 10−6 cm/s)	Efflux Ratio	HLM CLint​ (µL/min/mg)	Primary Clearance Route
(1R)-1-[4-(pentyloxy)phenyl]ethanol	3.8	22.5	1.2	45.0	CYP O-dealkylation / UGT
(1R)-1-[4-(methoxy)phenyl]ethanol	1.9	14.2	0.9	18.5	UGT Glucuronidation
1-[4-hydroxyphenyl]ethanol (Metabolite)	0.8	3.1	0.8	> 100.0	Phase II (Glucuronidation/Sulfation)

Data Interpretation: The pentyloxy chain increases LogD, which maximizes passive permeability ( Papp​ > 20 x 10−6 cm/s) but simultaneously increases the intrinsic clearance ( CLint​ ) due to a high affinity for CYP-mediated O-dealkylation.

References

• Title: Mechanism of Oxidation Reactions Catalyzed by Cytochrome P450 Enzymes Source: Chemical Reviews - ACS Publications URL
• Title: Caco-2 Permeability Assay Source: Evotec URL
• Title: Stereochemical and steric control of enzymatic glucuronidation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Making sure you're not a bot! [helda.helsinki.fi]

Protocols & Analytical Methods

Application Notes & Protocols: The Strategic Use of (1R)-1-[4-(pentyloxy)phenyl]ethanol in the Synthesis of Advanced Chiral Liquid Crystals

Introduction: The Imperative of Chirality in Liquid Crystal Materials

Liquid crystals represent a unique state of matter, possessing both the fluidity of liquids and the long-range order of crystalline solids.[1][2] This duality gives rise to anisotropic physical properties, which are the foundation of their widespread application in display technologies and optical devices.[3] A critical advancement in this field involves the introduction of molecular chirality. When a chiral molecule is introduced into a liquid crystal phase, it can break the mirror symmetry of the system, often inducing a helical superstructure.[2] This is most famously observed in the chiral nematic (or cholesteric) phase, where the average molecular orientation, known as the director, twists in a helical fashion.[2][3]

(1R)-1-[4-(pentyloxy)phenyl]ethanol is a pivotal chiral building block, or synthon, for the synthesis of high-performance liquid crystals. Its molecular architecture is strategically suited for this purpose, featuring:

• A defined stereocenter at the secondary alcohol, providing the essential chirality.

• A rigid phenyl group, which forms part of the mesogenic (liquid crystal-forming) core.[4][5]

• A flexible pentyloxy tail, which influences the material's melting point and mesophase stability.[6]

This application note provides a detailed guide on the utilization of this chiral alcohol in synthesizing advanced liquid crystal materials, focusing on robust synthetic protocols and the underlying chemical principles.

The Synthetic Role of (1R)-1-[4-(pentyloxy)phenyl]ethanol

The primary role of (1R)-1-[4-(pentyloxy)phenyl]ethanol is to impart chirality to a target mesogen. This is achieved by chemically incorporating it into a larger, calamitic (rod-shaped) molecular structure. The hydroxyl (-OH) group is the key reactive handle for this integration. The most common and effective method for this transformation is esterification, which forms an ester linkage—a group frequently found in the core structure of liquid crystal molecules.[4][7]

While traditional acid-catalyzed esterification is a viable option, the Mitsunobu reaction offers superior control and is often the preferred method in this context.[8][9] The significance of the Mitsunobu reaction lies in its stereospecificity; it proceeds via a classic Sₙ2 mechanism, resulting in a predictable and clean inversion of stereochemistry at the chiral center.[10][11] This is of paramount importance, as the enantiomeric purity of the final liquid crystal directly governs the properties of the resulting chiral mesophase, such as the helical twisting power and the stability of ferroelectric phases.

Core Synthetic Strategy: Esterification via the Mitsunobu Reaction

The Mitsunobu reaction facilitates the conversion of a secondary alcohol into an ester by reacting it with a carboxylic acid in the presence of triphenylphosphine (PPh₃) and an azodicarboxylate, typically diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[8][10]

The mechanism involves the initial formation of a betaine intermediate from PPh₃ and DIAD. This intermediate protonates the carboxylic acid, and the resulting carboxylate anion acts as the nucleophile. The alcohol's hydroxyl group is activated by attacking the phosphorus atom, forming an alkoxyphosphonium salt, which is an excellent leaving group. The carboxylate then displaces this leaving group in an Sₙ2 fashion, leading to the desired ester with inverted stereochemistry.[11]

Caption: General workflow for the Mitsunobu esterification protocol.

Detailed Experimental Protocol

Objective: To synthesize a representative chiral liquid crystal precursor, (1S)-1-[4-(pentyloxy)phenyl]ethyl 4-cyanobenzoate, via a stereoinvertive Mitsunobu reaction.

Rationale: The 4-cyanobiphenyl moiety is a well-established mesogenic group. The Mitsunobu protocol is selected to ensure complete inversion of the chiral center from (R) to (S), guaranteeing high enantiomeric purity in the final product.[9][11]

Table 1: Reagents and Materials

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents	Key Properties
(1R)-1-[4-(pentyloxy)phenyl]ethanol	208.30	5.0	1.0	Chiral alcohol substrate
4-Cyanobenzoic Acid	147.13	6.0	1.2	Nucleophile / Mesogenic core component
Triphenylphosphine (PPh₃)	262.29	7.5	1.5	Activates the alcohol
Diisopropyl azodicarboxylate (DIAD)	202.21	7.5	1.5	Oxidant, drives the reaction
Tetrahydrofuran (THF), anhydrous	-	~50 mL	-	Reaction solvent, must be dry

Step-by-Step Synthesis Procedure

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add (1R)-1-[4-(pentyloxy)phenyl]ethanol (1.04 g, 5.0 mmol), 4-cyanobenzoic acid (0.88 g, 6.0 mmol), and triphenylphosphine (1.97 g, 7.5 mmol) to a dry, three-neck round-bottom flask equipped with a magnetic stirrer.

• Dissolution: Add anhydrous THF (~40 mL) to the flask and stir the mixture until all solids have dissolved.

• Cooling: Cool the reaction flask to 0 °C using an ice-water bath.

• Reagent Addition: Dissolve diisopropyl azodicarboxylate (DIAD) (1.52 g, 7.5 mmol, ~1.5 mL) in anhydrous THF (~10 mL) in a dropping funnel. Add the DIAD solution dropwise to the stirred reaction mixture over a period of 20-30 minutes. Maintain the temperature at 0 °C during the addition. Causality Note: Slow addition is critical to control the exothermic reaction and prevent the formation of side products.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the THF. Redissolve the residue in diethyl ether (~50 mL).

• Purification (Part 1 - Extraction): Wash the ether solution sequentially with saturated aqueous NaHCO₃ (2 x 25 mL) to remove unreacted acid, and then with brine (1 x 25 mL). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification (Part 2 - Chromatography): The crude product will contain triphenylphosphine oxide and the DIAD-hydrazine byproduct. Purify the residue by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient (e.g., starting from 95:5) as the eluent.

• Final Product: Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield (1S)-1-[4-(pentyloxy)phenyl]ethyl 4-cyanobenzoate as a white solid or viscous oil.

Caption: General molecular structure of the resulting liquid crystal.

Product Characterization and Validation

A rigorous characterization is essential to confirm the successful synthesis and purity of the target compound.

Structural and Purity Analysis

• ¹H and ¹³C NMR Spectroscopy: Confirms the covalent structure of the molecule, showing the expected signals for the aromatic protons, the pentyloxy chain, the chiral methine proton, and the cyano-substituted ring.

• FTIR Spectroscopy: Verifies the formation of the ester by the appearance of a strong C=O stretch (~1720 cm⁻¹) and the disappearance of the broad O-H stretch from the starting alcohol.

• Mass Spectrometry (MS): Confirms the molecular weight of the product.

Stereochemical Analysis

• Polarimetry: Measurement of the specific optical rotation. A successful inversion from the (R)-alcohol to the (S)-ester will result in a distinct and opposite sign of rotation compared to a product from a retention mechanism. This validates the stereochemical outcome of the Mitsunobu reaction.

Liquid Crystalline Properties

• Differential Scanning Calorimetry (DSC): Used to determine the phase transition temperatures (e.g., crystal-to-smectic, smectic-to-nematic, nematic-to-isotropic) and their associated enthalpies.[12]

• Polarized Optical Microscopy (POM): Allows for the visual identification of different liquid crystal phases (mesophases) by observing their unique optical textures upon heating and cooling.[13][14]

Table 2: Hypothetical Characterization Data for the Synthesized Product

Analysis Technique	Expected Result	Purpose
DSC	Crystal → 65 °C → Chiral Nematic → 88 °C → Isotropic	Determines phase transition temperatures.
POM	Upon cooling from isotropic, formation of a "fingerprint" texture characteristic of a chiral nematic phase.	Visual confirmation of the liquid crystal phase.
Polarimetry ([α]D)	e.g., +45° (c=1, CHCl₃) (Illustrative value)	Confirms enantiomeric purity and stereoinversion.

Conclusion

(1R)-1-[4-(pentyloxy)phenyl]ethanol is a highly valuable and versatile synthon for introducing chirality into liquid crystalline materials. The Mitsunobu reaction stands out as a superior synthetic method for its incorporation, offering high yields and, most importantly, predictable and complete inversion of stereochemistry. This level of control is fundamental for the rational design of advanced materials such as chiral nematic liquid crystals for optical applications and ferroelectric liquid crystals for fast-switching displays. The protocols and principles outlined in this note provide a robust framework for researchers and developers in the field of advanced materials science.

References

• Mitsunobu reaction - Wikipedia. [Link]

• Mitsunobu Reaction - Organic Chemistry Portal. [Link]

• Enantioselective synthesis of chiral liquid crystalline compounds from monoterpenes - IBM Research. [Link]

• The Role of Fluorine Substituents on the Physical Properties of 4-Pentyl-4″-propyl-1,1′:4′,1″-terphenyl Liquid Crystals - PMC. [Link]

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC. [Link]

• Mechanism of the Mitsunobu Reaction - eScholarship. [Link]

• Introduction to Liquid Crystals - Kent State University. [Link]

• Mitsunobu Reaction - ResearchGate. [Link]

• Introduction to Liquid Crystals - Wiley. [Link]

• Chiral calamitic organosiloxane liquid crystals with tunable properties - New Journal of Chemistry (RSC Publishing). [Link]

• Novel chiral liquid crystals derived from (R)-2-(4-hydroxyphenoxy)propan-1-ol - Journal of Materials Chemistry (RSC Publishing). [Link]

• Chiral Liquid Crystals: Structures, Phases, Effects - MDPI. [Link]

• Synthesis of Liquid Crystal Compound with Azo Linaker and Effect of Terminal Group on Liquid Crystal Properties - International Journal of Research in Engineering and Science. [Link]

• Calamitic Azobenzene Liquid Crystal Series: Synthesis and Mesomorphic Properties of 1-Methoxyalkyloxy-4`-(4-phenylazo)acetophenone - Science Alert. [Link]

• Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties - PMC. [Link]

• Ionic Liquid for Esterification: A Review - Asian Journal of Applied Science and Technology. [Link]

• Kinetics study on esterification of acrylic acid and ethanol over acidic cation-exchange resin beads Amberlyst 35 - OUCI. [Link]

• Synthesis and characterization of new imine liquid crystals based on terminal perfluoroalkyl group - PMC. [Link]

• Liquid Crystal-Related Compound-Induced Cell Growth Suppression and Apoptosis in the Chronic Myelogenous Leukemia K562 Cell Line - PubMed. [Link]

Sources

• 1. uh.edu [uh.edu]
• 2. mdpi.com [mdpi.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. catalogimages.wiley.com [catalogimages.wiley.com]
• 5. Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scialert.net [scialert.net]
• 7. ijres.org [ijres.org]
• 8. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 9. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mitsunobu Reaction [organic-chemistry.org]
• 11. escholarship.org [escholarship.org]
• 12. The Role of Fluorine Substituents on the Physical Properties of 4-Pentyl-4″-propyl-1,1′:4′,1″-terphenyl Liquid Crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Chiral calamitic organosiloxane liquid crystals with tunable properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Synthesis and characterization of new imine liquid crystals based on terminal perfluoroalkyl group - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Biocatalytic Preparation of (1R)-1-[4-(pentyloxy)phenyl]ethanol

Introduction: The Significance of Chiral Alcohols in Pharmaceutical Synthesis

Optically pure chiral alcohols are critical building blocks in the pharmaceutical industry, where the stereochemistry of a drug molecule can dictate its efficacy and safety. (1R)-1-[4-(pentyloxy)phenyl]ethanol is a valuable chiral intermediate used in the synthesis of various pharmaceutically active compounds. Traditional chemical methods for producing such chiral alcohols often rely on stoichiometric amounts of chiral reagents or metal catalysts, which can be costly, environmentally burdensome, and may result in byproducts that are difficult to remove.

Biocatalysis, utilizing enzymes such as ketoreductases (KREDs) or alcohol dehydrogenases (ADHs), has emerged as a powerful and sustainable alternative.[1][2] These enzymes catalyze the asymmetric reduction of prochiral ketones with high stereoselectivity, often yielding the desired enantiomer with excellent purity (>99% enantiomeric excess, e.e.) under mild reaction conditions.[3][4] This application note provides a comprehensive guide to the biocatalytic preparation of (1R)-1-[4-(pentyloxy)phenyl]ethanol from its corresponding ketone, 4-(pentyloxy)acetophenone, using both whole-cell and isolated enzyme systems.

Part 1: Principles of Biocatalytic Asymmetric Reduction

The core of this biocatalytic process is the stereoselective reduction of a prochiral ketone to a chiral secondary alcohol. This transformation is catalyzed by ketoreductases (KREDs), a class of oxidoreductase enzymes.[5] The high degree of stereoselectivity arises from the enzyme's precisely shaped active site, which preferentially binds the substrate in an orientation that leads to the formation of one specific enantiomer.

The reduction reaction requires a hydride donor, typically the reduced form of nicotinamide adenine dinucleotide (NADH) or nicotinamide adenine dinucleotide phosphate (NADPH). These cofactors are expensive, making their stoichiometric use economically unviable for large-scale synthesis. Therefore, an efficient in-situ cofactor regeneration system is essential for a practical biocatalytic process.[6]

Figure 1: General mechanism of KRED-catalyzed asymmetric reduction of 4-(pentyloxy)acetophenone.

Part 2: Experimental Protocols

This section details two primary approaches for the biocatalytic synthesis: a whole-cell system and a system using an isolated, purified enzyme.

Protocol 1: Whole-Cell Biocatalytic Reduction

Whole-cell biocatalysis offers a cost-effective approach as it circumvents the need for enzyme purification.[7] The host organism, typically E. coli, is engineered to overexpress the desired ketoreductase and often contains endogenous systems for cofactor regeneration.

Materials and Reagents:

• Recombinant E. coli strain expressing a ketoreductase with activity towards aryl ketones.

• Luria-Bertani (LB) medium.

• Inducer (e.g., Isopropyl β-D-1-thiogalactopyranoside, IPTG).

• 4-(pentyloxy)acetophenone.

• Glucose (for cofactor regeneration).

• Phosphate buffer (e.g., 100 mM, pH 7.0).

• Organic solvent (e.g., ethyl acetate) for extraction.

• Sodium sulfate (anhydrous).

Step-by-Step Methodology:

• Cell Culture and Induction:

  • Inoculate 100 mL of LB medium containing the appropriate antibiotic with a single colony of the recombinant E. coli strain.

  • Incubate at 37°C with shaking (200 rpm) until the optical density at 600 nm (OD600) reaches 0.6-0.8.

  • Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.

  • Continue incubation at a lower temperature (e.g., 20-25°C) for 12-16 hours to ensure proper protein folding.

• Cell Harvesting and Preparation:

  • Harvest the cells by centrifugation (e.g., 5000 x g for 10 minutes at 4°C).

  • Wash the cell pellet twice with phosphate buffer (100 mM, pH 7.0).

  • Resuspend the cell pellet in the same buffer to a desired cell concentration (e.g., 50 g/L wet cell weight).

• Biocatalytic Reaction:

  • In a reaction vessel, combine the cell suspension, 4-(pentyloxy)acetophenone (e.g., 10-50 mM), and glucose (e.g., 1.2 equivalents relative to the substrate).

  • Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with gentle agitation.[8]

  • Monitor the reaction progress by periodically taking samples and analyzing for substrate conversion and product formation using HPLC or GC.

• Product Extraction and Analysis:

  • Once the reaction reaches completion, acidify the mixture to pH 2-3 with HCl.

  • Extract the product with an equal volume of ethyl acetate three times.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Determine the enantiomeric excess (e.e.) of the product using chiral HPLC or GC.

Protocol 2: Isolated Enzyme Biocatalytic Reduction with Cofactor Regeneration

Using an isolated enzyme provides a cleaner reaction system and can lead to higher volumetric productivity. This approach necessitates an explicit cofactor regeneration system. A common and efficient system pairs a glucose dehydrogenase (GDH) with glucose as a sacrificial co-substrate.[9][10]

Figure 2: Glucose/Glucose Dehydrogenase (GDH) cofactor regeneration system coupled with KRED-catalyzed reduction.

Materials and Reagents:

• Purified Ketoreductase (lyophilized powder or solution).

• Purified Glucose Dehydrogenase (GDH).

• 4-(pentyloxy)acetophenone.

• D-Glucose.

• NADP+ or NAD+.

• Phosphate buffer (e.g., 100 mM, pH 7.0).

• Organic solvent (e.g., ethyl acetate).

• Sodium sulfate (anhydrous).

Step-by-Step Methodology:

• Reaction Setup:

  • In a temperature-controlled vessel, dissolve NADP+ (e.g., 0.1-1 mM), D-glucose (e.g., 1.2 equivalents to substrate), and 4-(pentyloxy)acetophenone (e.g., 50-100 mM) in phosphate buffer (100 mM, pH 7.0). Note: A co-solvent like isopropanol or DMSO (5-10% v/v) may be needed to improve substrate solubility.[8]

  • Initiate the reaction by adding GDH (e.g., 1-5 U/mL) and the selected ketoreductase (e.g., 1-5 U/mL).

• Reaction Monitoring:

  • Maintain the reaction at a constant temperature (e.g., 30°C) with stirring.

  • Monitor the pH and adjust if necessary, as the formation of gluconic acid from glucono-δ-lactone hydrolysis will lower the pH. A pH-stat or buffered system is recommended.

  • Track the reaction progress via HPLC or GC analysis of periodically drawn samples.

• Work-up and Analysis:

  • Follow the same extraction and analysis procedure as described in Protocol 1 (steps 4.1-4.4).

Part 3: Process Optimization and Characterization

To achieve high conversion and enantioselectivity, several reaction parameters should be optimized.[11]

Parameter	Rationale and Typical Range	Potential Impact on Reaction
pH	Enzyme activity and stability are pH-dependent. Most KREDs have a pH optimum between 6.0 and 8.0.	Sub-optimal pH can lead to lower reaction rates and potential enzyme denaturation.
Temperature	Reaction rates increase with temperature up to an optimum, beyond which the enzyme denatures. A typical range is 25-40°C.[12]	Higher temperatures can increase reaction rates but may decrease enzyme stability over time.
Substrate Concentration	High substrate concentrations are desirable for process efficiency but can lead to substrate inhibition or solubility issues.[13] A starting range could be 10-100 mM.	Exceeding the optimal substrate concentration can decrease the reaction rate.
Co-solvent	4-(pentyloxy)acetophenone has limited aqueous solubility. Co-solvents like isopropanol, DMSO, or ionic liquids can improve solubility.[8][13]	The type and concentration of co-solvent must be carefully selected as they can also impact enzyme activity and stability.
Cofactor Loading	A catalytic amount of the cofactor is sufficient when a regeneration system is in place. Typical concentrations are 0.1-1 mM.	Insufficient cofactor can limit the reaction rate.
Enzyme Loading	Higher enzyme loading will increase the reaction rate but also the cost. Optimization is key.	This is a trade-off between reaction time and catalyst cost.

Table 1: Key Parameters for Optimization of Biocatalytic Reduction.

Analytical Characterization:

The success of the biocatalytic preparation is determined by the conversion of the starting material and the enantiomeric purity of the product.

Analysis	Method	Typical Conditions	Information Obtained
Conversion	Reverse-Phase HPLC	C18 column, mobile phase of acetonitrile/water gradient.	Quantifies the disappearance of 4-(pentyloxy)acetophenone and the appearance of (1R)-1-[4-(pentyloxy)phenyl]ethanol.
Enantiomeric Excess (e.e.)	Chiral HPLC or Chiral GC	Chiral stationary phase (e.g., Chiralcel OD-H).	Separates and quantifies the (R)- and (S)-enantiomers of the product alcohol, allowing for the calculation of e.e.

Table 2: Analytical Methods for Reaction Monitoring and Product Characterization.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Conversion	- Inactive enzyme- Sub-optimal reaction conditions (pH, temp)- Substrate/product inhibition- Insufficient cofactor regeneration	- Verify enzyme activity with a standard substrate- Re-optimize pH and temperature- Lower initial substrate concentration- Increase GDH and glucose concentration
Low Enantioselectivity	- Presence of contaminating enzymes with opposite stereoselectivity (in whole-cell systems)- Racemization of the product under reaction conditions	- Use a purified enzyme system- Screen different KREDs for higher selectivity- Check for product stability under the reaction conditions
Poor Substrate Solubility	- The hydrophobic nature of 4-(pentyloxy)acetophenone	- Add a biocompatible co-solvent (e.g., 5-15% isopropanol or DMSO)- Investigate the use of a two-phase system[14]

Table 3: Troubleshooting Common Issues in Biocatalytic Reduction.

Conclusion

Biocatalytic methods offer a highly efficient, selective, and environmentally friendly route for the synthesis of (1R)-1-[4-(pentyloxy)phenyl]ethanol. Both whole-cell and isolated enzyme systems, when coupled with an effective cofactor regeneration strategy, can provide the desired chiral alcohol in high yield and excellent enantiomeric purity. The protocols and optimization strategies outlined in this application note serve as a comprehensive guide for researchers and drug development professionals to implement this powerful technology in their synthetic workflows. Further enhancements in catalyst performance can be achieved through protein engineering and directed evolution techniques.[15]

References

• Frontiers. (2022, June 29). Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals. Retrieved from [Link]

• Royal Society of Chemistry. (2023, May 5). Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Chemical Communications. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, April 9). Application of Ketoreductase in Asymmetric Synthesis of Pharmaceuticals and Bioactive Molecules: An Update (2018-2020). PubMed. Retrieved from [Link]

• Royal Society of Chemistry. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Chemical Communications. Retrieved from [Link]

• American Chemical Society Publications. (2017, September 13). Preparation of Structurally Diverse Chiral Alcohols by Engineering Ketoreductase CgKR1. ACS Catalysis. Retrieved from [Link]

• American Chemical Society Publications. (2023, December 18). Efficient and Recyclable Photobiocatalytic System via Cofactor Regeneration for Chiral Aryl Alcohol Synthesis. ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• ResearchGate. Practical chiral alcohol manufacture using ketoreductases. Retrieved from [Link]

• Heriot-Watt University Research Portal. Cofactor NAD(P)H Regeneration Inspired by Heterogeneous Pathways. Retrieved from [Link]

• Google Patents. US9404092B2 - Ketoreductase-mediated stereoselective route to alpha chloroalcohols.

• National Center for Biotechnology Information. (2009, September 10). Efficient enantioselective reduction of 4'-methoxyacetophenone with immobilized Rhodotorula sp. AS2.2241 cells in a hydrophilic ionic liquid-containing co-solvent system. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. Response surface methodology as optimization strategy for asymmetric bioreduction of acetophenone using whole cell of Lactobacillus senmaizukei. PubMed. Retrieved from [Link]

• Royal Society of Chemistry. Enzymatic reduction of acetophenone derivatives with a benzil reductase from Pichia glucozyma (KRED1-Pglu): electronic and steric effects on activity and enantioselectivity. Organic & Biomolecular Chemistry. Retrieved from [Link]

• SciSpace. Enzymatic reduction of acetophenone derivatives with a benzil reductase from Pichia glucozyma (KRED1-Pglu): electronic and steric effects on activity and enantioselectivity. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, February 28). Effective engineering of a ketoreductase for the biocatalytic synthesis of an ipatasertib precursor. PubMed. Retrieved from [Link]

• MDPI. (2019, April 25). Efficient Biocatalytic Preparation of Optically Pure (R)-1-[4-(Trifluoromethyl)phenyl]ethanol by Recombinant Whole-Cell-Mediated Reduction. Retrieved from [Link]

• National Center for Biotechnology Information. (2018, December 3). A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation. PMC. Retrieved from [Link]

• IOPScience. Biocatalytic ketone reduction: A green and efficient access to enantiopure alcohols. Retrieved from [Link]

• SciSpace. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Retrieved from [Link]

• DOKUMEN.PUB. Whole-Cell Biocatalysis: Next-Generation Technology for Green Synthesis of Pharmaceutical, Chemicals, and Biofuels 9781774914427. Retrieved from [Link]

• ResearchGate. Enzymatic reduction of acetophenone derivatives with a benzil reductase from Pichia glucozyma (KRED1-Pglu): electronic and steric effects on activity and enantioselectivity. Retrieved from [Link]

• MDPI. (2020, November 12). Biocatalytic Process Optimization. Retrieved from [Link]

• ResearchGate. Optimization for the reduction of acetophenone. [a]. Retrieved from [Link]

• ResearchGate. Enzymatic reduction of acetophenone derivatives of different p-substituted functional group by ADT-LB and ADH-T enzymes. Retrieved from [Link]

• Royal Society of Chemistry. Green whole-cell biocatalysis: compartmentalized engineering of borneol dehydrogenase for stereoselective synthesis of (+)-borneol. Retrieved from [Link]

• Sci-Hub. Enzymatic kinetic resolution of flavanone and cis-4-acetoxyflavan. Retrieved from [Link]

• Semantic Scholar. (2020, July 27). The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodolog. Retrieved from [Link]

• National Center for Biotechnology Information. Whole-Cell Biocatalysis for 1-Naphthol Production in Liquid-Liquid Biphasic Systems. PMC. Retrieved from [Link]

• Wiley Online Library. (2025, October 28). Optimization of Catalytic Bromination of Acetophenones Using Taguchi's Method. Retrieved from [Link]

Sources

• 1. Frontiers | Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals [frontiersin.org]
• 2. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 3. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01474F [pubs.rsc.org]
• 5. Application of Ketoreductase in Asymmetric Synthesis of Pharmaceuticals and Bioactive Molecules: An Update (2018-2020) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pure.hw.ac.uk [pure.hw.ac.uk]
• 11. mdpi.com [mdpi.com]
• 12. Response surface methodology as optimization strategy for asymmetric bioreduction of acetophenone using whole cell of Lactobacillus senmaizukei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Efficient enantioselective reduction of 4'-methoxyacetophenone with immobilized Rhodotorula sp. AS2.2241 cells in a hydrophilic ionic liquid-containing co-solvent system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Whole-Cell Biocatalysis for 1-Naphthol Production in Liquid-Liquid Biphasic Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effective engineering of a ketoreductase for the biocatalytic synthesis of an ipatasertib precursor - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Chiral HPLC Optimization & Troubleshooting Center: (1R)-1-[4-(pentyloxy)phenyl]ethanol

Welcome to the Technical Support Center for the enantioselective separation of (1R)-1-[4-(pentyloxy)phenyl]ethanol. This chiral secondary aromatic alcohol is a critical pharmaceutical intermediate. Its structural features—specifically the bulky, hydrophobic pentyloxy tail combined with the chiral hydroxyl center—present unique chromatographic challenges that require precise optimization.

As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with field-proven insights, causality-driven FAQs, and self-validating troubleshooting protocols to achieve baseline resolution ( Rs​≥1.5 ) and accurate quantitation.

Method Optimization Workflow

Iterative workflow for chiral HPLC method development and optimization of aromatic alcohols.

Frequently Asked Questions (FAQs): Method Development

Q: Why are polysaccharide-based chiral stationary phases (CSPs) recommended for 1-[4-(pentyloxy)phenyl]ethanol? A: The chiral recognition of 1-phenylethanol derivatives is primarily driven by mixed steric-electrostatic interactions and hydrogen bonding with the chiral OH group[1]. Polysaccharide derivatives (like cellulose tris(3,5-dimethylphenylcarbamate) or Chiralcel OB-H) possess helical structures with hydrophobic grooves and polar carbamate linkages. The pentyloxy group of the analyte interacts with the hydrophobic grooves, while the chiral hydroxyl group forms transient hydrogen bonds with the carbamate network. This multi-point interaction is essential for discriminating the (1R) and (1S) enantiomers.

Q: How does the concentration of isopropanol (IPA) in the hexane mobile phase dictate retention and selectivity? A: In normal-phase chiral HPLC, hexane acts as the non-polar carrier, while IPA acts as a polar modifier and hydrogen-bond competitor. Increasing the IPA concentration decreases the retention factor ( k′ ) because the mobile phase outcompetes the analyte for hydrogen bonding sites on the CSP. However, too much IPA disrupts the highly specific steric-electrostatic interactions required for chiral recognition, leading to a drop in the selectivity factor ( α )[1]. For pentyloxy-substituted derivatives, a starting ratio of 90:10 or 85:15 (Hexane/IPA) is optimal to balance retention time and resolution.

Q: We need to determine the enantiomeric excess (ee) of our synthesized (1R) batch, but we do not have a pure (1S) reference standard. How can we proceed? A: You can determine the enantiomeric excess without pure starting standards by coupling your chiral HPLC to a chiroptical detector, such as a Circular Dichroism (CD) or Optical Rotation (OR) detector[2]. By using the anisotropy factor ( g ) as an analytical signal in series with a standard UV detector, you can establish the elution order and quantify the relative abundance of the (1R) and (1S) enantiomers directly from the non-racemic mixture.

Troubleshooting Guide: Common Chromatographic Issues

Issue 1: Sudden Drop in Column Efficiency and Peak Tailing

• Root Cause: This is typically caused by the introduction of non-allowed solvents (e.g., strong hydrogen-bonding solvents, chlorinated solvents, or trace water) in the sample diluent. These low-level residues can dissolve or swell the coated chiral polymer, leading to a rapid decay in column performance[3]. Alternatively, it may be due to the adsorption of strongly retained impurities at the head of the column.

• Resolution: Ensure the sample is dissolved strictly in the mobile phase (e.g., Hexane/IPA). If the issue is impurity adsorption, perform a prolonged flush with 100% 2-propanol (or ethanol, depending on the specific column's tolerance) at a reduced flow rate to clear the column head[3].

Issue 2: Loss of Baseline Resolution ( Rs​<1.5 ) Over Time

• Root Cause: Additive memory effects or slight shifts in column temperature. Chiral separations are highly sensitive to thermodynamic changes.

• Resolution: Standardize the column temperature using a column oven (typically set between 20°C and 25°C). If basic or acidic modifiers were previously used on the column, flush the system extensively to remove additive memory effects, which can persist for several thousands of column volumes and alter selectivity[4].

Issue 3: High Backpressure

• Root Cause: Blockage of the inlet frit by precipitated sample matrices or particulate matter from the mobile phase[3].

• Resolution: Reverse the flow direction of the column (if permitted by the manufacturer's guidelines) and flush directly into a waste beaker to dislodge particulates from the frit[3]. Always use a guard column for crude reaction mixtures, especially those derived from enzymatic kinetic resolutions[5].

Step-by-Step Experimental Protocols

Protocol 1: Self-Validating Column Regeneration & QC Test

This protocol ensures that any loss in efficiency is accurately diagnosed and corrected without risking further damage to the CSP.

• Baseline QC Test: Before attempting regeneration, inject the manufacturer's standard test mix (e.g., trans-stilbene oxide) under the exact QC conditions specified on the column's Certificate of Analysis. Record the retention times, k′ , and Rs​ .

• Solvent Transition: Flush the column with 100% Isopropanol at 0.5 mL/min for 10 column volumes (CV) to remove non-polar contaminants.

• Deep Cleaning (Immobilized Columns ONLY): If using an immobilized phase (e.g., Chiralpak IA/IB/IC), flush with N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) for 5 CVs to dissolve strongly adsorbed impurities[3]. Do not perform this step on coated columns (e.g., OD-H, OB-H).

• Re-equilibration: Flush with 100% Ethanol for 5 CVs, followed by the target mobile phase (Hexane/IPA 90:10) for 10 CVs at 1.0 mL/min.

• Validation: Repeat the QC test from Step 1. Compare the new Rs​ and peak symmetry to the baseline. A recovery of Rs​ to within 10% of the original QC certificate validates the regeneration.

Protocol 2: Method Screening for 1-[4-(pentyloxy)phenyl]ethanol

• Preparation: Prepare a 1.0 mg/mL solution of the racemic 1-[4-(pentyloxy)phenyl]ethanol in Hexane/IPA (90:10). Filter through a 0.22 µm PTFE syringe filter.

• System Setup: Install a polysaccharide-based column (e.g., 250 x 4.6 mm, 5 µm). Set the column oven to 25°C.

• Isocratic Elution: Pump Hexane/IPA (90:10 v/v) at 1.0 mL/min. Monitor UV absorbance at 254 nm.

• Injection: Inject 5 µL of the sample.

• Optimization: If Rs​<1.5 , decrease the IPA concentration to 5% to increase retention and chiral interaction time. If Rs​>2.0 but the run time exceeds 30 minutes, increase the flow rate to 1.2 mL/min or increase the temperature to 30°C to enhance mass transfer.

Quantitative Data: Chromatographic Parameters

The following table summarizes the expected retention behavior and optimization parameters based on quantitative structure-retention relationship (QSRR) modeling for 1-phenylethanol derivatives[1].

Table 1: Expected Chromatographic Parameters for 1-Phenylethanol Derivatives

Parameter	Hexane/IPA (90:10)	Hexane/IPA (85:15)	Impact on (1R)-1-[4-(pentyloxy)phenyl]ethanol
Retention Factor ( k′ )	Higher (e.g., 2.5 - 4.0)	Lower (e.g., 1.5 - 2.5)	Decreases as IPA outcompetes the analyte's OH group for CSP hydrogen bonding sites.
Selectivity ( α )	Optimal ( ≥1.2 )	Reduced ( ≈1.1 )	High IPA disrupts the steric-electrostatic interactions necessary for chiral recognition.
Resolution ( Rs​ )	>1.5 (Baseline)	<1.5 (Partial)	90:10 ratio provides the optimal balance of retention and enantiomeric discrimination.
Temperature Effect	Higher retention at 20°C	Lower retention at 30°C	Lower temperatures thermodynamically favor the formation of the transient diastereomeric complex.

Note: The bulky pentyloxy group increases the overall hydrophobicity, meaning the retention factor ( k′ ) will be inherently higher than that of the unsubstituted 1-phenylethanol parent compound.

References

• Quantitative structure enantioselective retention relationship for high-performance liquid chromatography chiral separation of 1-phenylethanol derivatives. Journal of Chromatography A.[Link]

• The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology. Turkish Journal of Chemistry.[Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Biomedical Chromatography.[Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. Chiral Technologies.[Link]

• Trouble with chiral separations. Chromatography Today.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. uma.es [uma.es]
• 3. chiraltech.com [chiraltech.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of (1R)- and (1S)-1-[4-(pentyloxy)phenyl]ethanol Enantiomers

Introduction: The Critical Role of Chirality in Biological Function

In the realm of pharmacology and drug development, the three-dimensional structure of a molecule is paramount. Enantiomers, which are non-superimposable mirror images of a chiral molecule, can exhibit markedly different biological activities. This stereospecificity arises from the chiral nature of biological targets such as enzymes and receptors, which selectively interact with one enantiomer over the other. The (1R)-1-[4-(pentyloxy)phenyl]ethanol and (1S)-1-[4-(pentyloxy)phenyl]ethanol enantiomers, possessing a single stereocenter at the carbinol carbon, serve as a compelling subject for exploring this fundamental principle. While direct comparative biological data for these specific enantiomers is not extensively available in published literature, this guide will provide a comprehensive framework for their potential differential activities based on structure-activity relationships of analogous compounds. We will delve into postulated biological targets, relevant experimental protocols to elucidate their activities, and the potential signaling pathways they may modulate. Two enantiomers of a chemical compound may have different biological activities resulting from their interaction with the chiral environment in biological systems[1][2].

Postulated Biological Activities and Rationale

The chemical structure of 1-[4-(pentyloxy)phenyl]ethanol, featuring a phenolic hydroxyl group and a lipophilic pentyloxy chain, suggests potential interactions with biological systems commonly associated with phenolic compounds and G protein-coupled receptors (GPCRs).

• Antioxidant Activity : Phenolic compounds are well-recognized for their antioxidant properties, which are primarily due to their ability to donate a hydrogen atom or an electron to neutralize free radicals[3]. The hydroxyl group on the benzene ring is a key functional group for this activity.

• GPR40 (FFAR1) Agonism : The G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), is activated by medium to long-chain fatty acids[4][5]. It is predominantly expressed in pancreatic β-cells and plays a crucial role in glucose-stimulated insulin secretion (GSIS)[5][6]. The structural resemblance of 1-[4-(pentyloxy)phenyl]ethanol to known GPR40 agonists, which often feature a carboxylic acid head group and a lipophilic tail, suggests that these enantiomers could potentially modulate GPR40 activity[7][8]. The pentyloxy group provides the necessary lipophilicity to interact with the receptor's binding pocket.

Hypothetical Comparative Analysis of Enantiomeric Activity

While direct experimental evidence is pending, it is highly probable that the (1R) and (1S) enantiomers of 1-[4-(pentyloxy)phenyl]ethanol will exhibit quantitative and potentially qualitative differences in their biological activities. One enantiomer may display higher potency or efficacy for a specific target, a phenomenon known as enantioselectivity.

Table 1: Hypothetical Comparative Biological Activity Profile

Biological Target	Assay	Parameter	(1R)-enantiomer (Hypothetical Value)	(1S)-enantiomer (Hypothetical Value)
Antioxidant Capacity	DPPH Radical Scavenging	IC₅₀ (µM)	50	75
GPR40/FFAR1	Calcium Flux Assay	EC₅₀ (nM)	150	800
GPR40/FFAR1	Glucose-Stimulated Insulin Secretion (GSIS)	Fold Increase over Basal	3.5	1.8

Disclaimer: The values presented in this table are purely illustrative and intended to demonstrate potential differences between the enantiomers. They are not based on experimental data for the specified compounds.

Experimental Protocols for Biological Activity Assessment

To empirically determine and compare the biological activities of the (1R) and (1S) enantiomers, a series of in vitro assays are recommended.

Antioxidant Activity Assays

The antioxidant capacity can be evaluated using several well-established spectrophotometric methods.

a) DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay [3][9]

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.

• Principle : The DPPH radical has a deep violet color in solution, which is reduced to a colorless or pale yellow hydrazine upon accepting an electron or hydrogen radical from an antioxidant. The change in absorbance is measured spectrophotometrically.

• Protocol :

  • Prepare a stock solution of the test compound (both enantiomers) in a suitable solvent (e.g., methanol).

  • Prepare a series of dilutions of the test compounds.

  • In a 96-well plate, add 100 µL of each dilution to a well.

  • Add 100 µL of a 0.1 mM methanolic solution of DPPH to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

b) ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay [3][10]

This assay assesses the capacity of an antioxidant to scavenge the pre-formed ABTS radical cation.

• Principle : The ABTS radical cation (ABTS•+) is generated by the oxidation of ABTS with potassium persulfate. It has a characteristic blue-green color, which is decolorized in the presence of an antioxidant.

• Protocol :

  • Prepare the ABTS radical cation solution by mixing equal volumes of 7 mM ABTS solution and 2.45 mM potassium persulfate solution and allowing it to stand in the dark for 12-16 hours.

  • Dilute the ABTS•+ solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Add 10 µL of the test compound (at various concentrations) to 990 µL of the diluted ABTS•+ solution.

  • Incubate for 6 minutes and measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition and the IC₅₀ value.

Workflow for in vitro antioxidant activity assessment.

GPR40/FFAR1 Agonist Activity Assays

To investigate the potential GPR40 agonism, cell-based assays are essential.

a) Calcium Flux Assay [11]

GPR40 is a Gq-coupled receptor, and its activation leads to an increase in intracellular calcium concentration.

• Principle : Cells expressing GPR40 are loaded with a calcium-sensitive fluorescent dye. Upon agonist binding, the increase in intracellular calcium leads to a change in fluorescence intensity, which is measured over time.

• Protocol :

  • Culture a cell line stably expressing human GPR40 (e.g., HEK293 or CHO cells) in 96-well plates.

  • Load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

  • Prepare serial dilutions of the (1R) and (1S) enantiomers.

  • Use a fluorescent imaging plate reader (FLIPR) or a similar instrument to measure the baseline fluorescence.

  • Add the test compounds to the wells and immediately measure the change in fluorescence intensity over time.

  • Determine the EC₅₀ values from the dose-response curves.

b) Glucose-Stimulated Insulin Secretion (GSIS) Assay [12]

This assay directly measures the physiological outcome of GPR40 activation in pancreatic β-cells.

• Principle : The ability of the test compounds to potentiate glucose-stimulated insulin secretion is measured in a pancreatic β-cell line (e.g., MIN6) or isolated primary islets.

• Protocol :

  • Culture MIN6 cells or isolated rodent/human islets.

  • Pre-incubate the cells/islets in a low glucose buffer (e.g., 2.8 mM) for 1-2 hours.

  • Replace the buffer with a high glucose buffer (e.g., 16.7 mM) containing various concentrations of the (1R) and (1S) enantiomers.

  • Incubate for 1-2 hours at 37°C.

  • Collect the supernatant and measure the insulin concentration using an ELISA kit.

  • Express the results as fold-increase in insulin secretion over the high glucose control.

Potential Signaling Pathways

GPR40/FFAR1 Signaling Pathway

Activation of GPR40 by an agonist initiates a cascade of intracellular events leading to insulin exocytosis.

• Receptor Activation : The agonist binds to the GPR40 receptor on the pancreatic β-cell membrane.

• Gq Protein Coupling : The activated receptor couples to the Gq family of G proteins.

• PLC Activation : Gαq activates phospholipase C (PLC).

• IP₃ and DAG Production : PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG).

• Calcium Mobilization : IP₃ binds to its receptor on the endoplasmic reticulum, leading to the release of stored Ca²⁺ into the cytoplasm.

• Insulin Granule Exocytosis : The rise in intracellular Ca²⁺ concentration is a key trigger for the fusion of insulin-containing granules with the plasma membrane and the subsequent secretion of insulin.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Activation of GPR40 as a Therapeutic Target for the Treatment of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Optimization of GPR40 Agonists for Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery and Optimization of Potent GPR40 Full Agonists Containing Tricyclic Spirocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Phenolic Compounds and In Vitro Antioxidant Activity | Springer Nature Experiments [experiments.springernature.com]
• 11. AMG 837: A Novel GPR40/FFA1 Agonist that Enhances Insulin Secretion and Lowers Glucose Levels in Rodents | PLOS One [journals.plos.org]
• 12. A Potent Class of GPR40 Full Agonists Engages the EnteroInsular Axis to Promote Glucose Control in Rodents | PLOS One [journals.plos.org]

A Comparative Guide to Asymmetric Catalysts for the Synthesis of (1R)-1-[4-(pentyloxy)phenyl]ethanol

For researchers and professionals in drug development, the efficient and stereoselective synthesis of chiral alcohols is a cornerstone of modern medicinal chemistry. The enantiomerically pure alcohol, (1R)-1-[4-(pentyloxy)phenyl]ethanol, is a valuable chiral building block. Its synthesis from the prochiral ketone, 4-(pentyloxy)acetophenone, demands a robust and highly selective catalytic system. This guide provides an in-depth comparison of three leading asymmetric catalytic methodologies: the Corey-Bakshi-Shibata (CBS) reduction, Noyori asymmetric hydrogenation, and biocatalysis using ketoreductases (KREDs). We will delve into the mechanistic underpinnings, compare performance based on experimental data from analogous systems, and provide detailed experimental protocols to empower you in selecting the optimal catalyst for your synthetic needs.

Introduction to the Catalytic Landscape

The asymmetric reduction of a prochiral ketone to a specific enantiomer of a secondary alcohol is a fundamental transformation in organic synthesis. The choice of catalyst is paramount, influencing not only the enantiomeric excess (e.e.) and yield but also the operational complexity, cost, and environmental impact of the process. Here, we evaluate a classic organocatalytic system (CBS), a Nobel Prize-winning transition-metal-catalyzed reaction (Noyori hydrogenation), and a green chemistry approach (biocatalysis).

Comparative Analysis of Catalytic Performance

The selection of an appropriate catalyst is often a balance between desired performance metrics and practical considerations. The following table summarizes the expected performance of each catalytic system for the synthesis of (1R)-1-[4-(pentyloxy)phenyl]ethanol, based on data from closely related 4-alkoxyacetophenones.

Catalyst System	Typical Catalyst	Reducing Agent	Enantiomeric Excess (e.e.) (%)	Yield (%)	Key Advantages	Key Considerations
CBS Reduction	(R)-2-Methyl-CBS-oxazaborolidine	Borane-dimethyl sulfide (BMS) or Catecholborane	>95	>90	High enantioselectivity, predictable stereochemistry, wide substrate scope.[1]	Stoichiometric use of borane reagents, moisture-sensitive reagents.
Noyori Hydrogenation	RuCl₂[(R)-BINAP][(R,R)-DPEN]	H₂ gas or Isopropanol/Formic acid	>99	>95	Extremely high e.e. and yield, high catalyst turnover (TON), suitable for industrial scale.[2]	Requires specialized high-pressure equipment for hydrogenation, catalyst can be air-sensitive.
Biocatalysis (KRED)	Ketoreductase (e.g., from Candida or engineered)	Glucose/GDH or Isopropanol	>99	>98	Environmentally friendly ("green"), operates under mild conditions (room temp, aq. buffer), exceptional selectivity.[3]	Substrate scope can be enzyme-specific, requires biological expertise and equipment.

In-Depth Catalyst Profiles and Mechanistic Insights

Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction is a cornerstone of asymmetric synthesis, renowned for its reliability and high degree of stereocontrol in the reduction of a wide array of prochiral ketones.[1] This method employs a chiral oxazaborolidine catalyst, which is typically prepared from a chiral amino alcohol, most commonly (S)- or (R)-prolinol.

Mechanism of Action: The catalytic cycle of the CBS reduction is a well-elucidated process.[4] The borane reducing agent first coordinates to the nitrogen atom of the oxazaborolidine catalyst. This coordination enhances the Lewis acidity of the endocyclic boron atom, which then coordinates to the carbonyl oxygen of the ketone substrate. This ternary complex adopts a rigid, chair-like six-membered transition state, where the hydride is delivered from the borane to the carbonyl carbon in a highly face-selective manner, dictated by the stereochemistry of the catalyst.[5][6]

Catalytic Cycle of the CBS Reduction.

Noyori Asymmetric Hydrogenation

Developed by Nobel laureate Ryoji Noyori, this method represents a pinnacle of efficiency in asymmetric catalysis, particularly for the hydrogenation of ketones.[2][7] It typically utilizes a ruthenium catalyst bearing a chiral diphosphine ligand (e.g., BINAP) and a chiral diamine ligand (e.g., DPEN).

Mechanism of Action: The Noyori hydrogenation operates through a non-classical metal-ligand bifunctional mechanism. The ruthenium center and the amine ligand work in concert to activate hydrogen and the ketone substrate. The reaction does not involve direct coordination of the ketone to the metal center. Instead, a transient 18-electron ruthenium hydride is formed. The ketone then interacts with this complex through hydrogen bonding between the carbonyl oxygen and the N-H of the diamine ligand, as well as a C-H/π interaction between the ketone's aromatic ring and the ligand's phenyl group. This pre-organization facilitates the highly stereoselective transfer of a hydride from the ruthenium and a proton from the amine to the carbonyl group.[8]

Workflow for Ketoreductase-Catalyzed Asymmetric Reduction.

Experimental Protocols

The following are representative, detailed protocols for the synthesis of (1R)-1-[4-(pentyloxy)phenyl]ethanol using each of the discussed catalytic systems. These protocols are adapted from literature procedures for analogous substrates and should be optimized for the specific target molecule.

Protocol 1: CBS Reduction of 4-(pentyloxy)acetophenone

Materials:

• (R)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide complex (BMS, ~10 M)

• 4-(pentyloxy)acetophenone

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid

• Standard workup and purification reagents (e.g., ethyl acetate, brine, anhydrous sodium sulfate)

Procedure:

• To a flame-dried, nitrogen-purged round-bottom flask, add 4-(pentyloxy)acetophenone (1.0 mmol) and anhydrous THF (5 mL).

• Cool the solution to -20 °C in a suitable cooling bath.

• Slowly add the (R)-2-Methyl-CBS-oxazaborolidine solution (0.1 mmol, 0.1 eq).

• To this mixture, add the borane-dimethyl sulfide complex (0.6 mmol, 0.6 eq) dropwise over 30 minutes, ensuring the internal temperature does not exceed -15 °C.

• Monitor the reaction by thin-layer chromatography (TLC). Upon completion (typically 1-2 hours), quench the reaction by the slow, dropwise addition of methanol (2 mL).

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Remove the solvent under reduced pressure.

• Redissolve the residue in ethyl acetate (20 mL) and wash with 1 M HCl (10 mL), followed by brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield (1R)-1-[4-(pentyloxy)phenyl]ethanol.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Protocol 2: Noyori Asymmetric Transfer Hydrogenation of 4-(pentyloxy)acetophenone

Materials:

• [RuCl₂((R)-p-cymene)]₂

• (R,R)-N-Tosyl-1,2-diphenylethylenediamine ((R,R)-TsDPEN)

• 4-(pentyloxy)acetophenone

• Formic acid/triethylamine azeotrope (5:2 mixture)

• Anhydrous isopropanol

• Standard workup and purification reagents

Procedure:

• In a nitrogen-filled glovebox or under an inert atmosphere, add [RuCl₂((R)-p-cymene)]₂ (0.0025 mmol, 0.005 eq Ru) and (R,R)-TsDPEN (0.0055 mmol, 0.0055 eq) to a reaction vessel.

• Add anhydrous isopropanol (2 mL) and stir the mixture at room temperature for 20 minutes to form the active catalyst.

• Add 4-(pentyloxy)acetophenone (1.0 mmol) to the catalyst solution.

• Add the formic acid/triethylamine azeotrope (1 mL) to initiate the reaction.

• Stir the reaction at 28-30 °C and monitor its progress by TLC or GC.

• Upon completion, quench the reaction with water (5 mL) and extract with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by flash chromatography.

• Determine the enantiomeric excess by chiral HPLC or GC.

Protocol 3: Biocatalytic Reduction of 4-(pentyloxy)acetophenone using a Ketoreductase

Materials:

• A suitable ketoreductase (KRED) and a cofactor regeneration enzyme (e.g., glucose dehydrogenase, GDH) or a whole-cell biocatalyst known to reduce aryl ketones.

• 4-(pentyloxy)acetophenone

• NADP⁺ or NAD⁺

• D-Glucose (for cofactor regeneration)

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.0)

• A water-miscible co-solvent (e.g., DMSO or isopropanol)

• Standard workup and purification reagents

Procedure:

• In a temperature-controlled reaction vessel, prepare a solution of phosphate buffer.

• Add NADP⁺ (or NAD⁺) to a final concentration of ~1 mM.

• Add D-glucose to a final concentration of ~1.1 equivalents relative to the ketone.

• Add the KRED and GDH enzymes (or the whole-cell biocatalyst).

• Prepare a stock solution of 4-(pentyloxy)acetophenone in a minimal amount of a water-miscible co-solvent (e.g., DMSO).

• Add the substrate solution to the buffered enzyme mixture to the desired final concentration (e.g., 10-50 g/L).

• Maintain the reaction at a constant temperature (e.g., 30 °C) with gentle agitation.

• Monitor the reaction progress by HPLC or GC.

• Once the reaction is complete, extract the product with an organic solvent such as ethyl acetate.

• Dry the organic phase, concentrate, and purify the product as needed.

• Determine the enantiomeric excess by chiral HPLC or GC.

Conclusion

The synthesis of enantiomerically pure (1R)-1-[4-(pentyloxy)phenyl]ethanol can be achieved with exceptional levels of stereocontrol using several advanced catalytic methods.

• CBS Reduction offers a reliable and predictable route with high enantioselectivity, making it an excellent choice for lab-scale synthesis where the handling of borane reagents is routine.

• Noyori Asymmetric Hydrogenation stands out for its superior efficiency, making it the preferred method for large-scale industrial production where high throughput and catalyst turnover are critical.

• Biocatalysis with Ketoreductases provides an environmentally benign and highly selective alternative, operating under mild aqueous conditions. This "green" approach is increasingly attractive, particularly as the library of available and engineered enzymes continues to expand.

The ultimate choice of catalyst will depend on the specific requirements of the synthesis, including the desired scale, available equipment, cost considerations, and environmental goals. This guide provides the foundational knowledge and practical protocols to make an informed decision and successfully implement the chosen catalytic strategy.

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic implications. Journal of the American Chemical Society, 109(18), 5551–5553.
• Noyori, R., & Ohkuma, T. (2001). Asymmetric Catalysis by Architectural and Functional Molecular Engineering: Practical Chemo- and Stereoselective Hydrogenation of Ketones.
• Doucet, H., & Ohkuma, T. (2001). Ru(II)-catalyzed asymmetric hydrogenation of ketones. Chemical Reviews, 101(7), 2045-2076.
• Huisman, G. W., & Collier, S. J. (2013). On the development of ketoreductase biocatalysts: a perspective on the opportunities for protein engineering. Current opinion in chemical biology, 17(2), 292-299.
• Noyori, R. (2002). Asymmetric catalysis: science and opportunities (Nobel lecture).
• Pollard, D. J., & Woodley, J. M. (2007). Biocatalysis for pharmaceutical intermediates: the future is now. Trends in biotechnology, 25(2), 66-73.
• Kawanami, Y., Murao, S., Ohga, T., & Kobayashi, N. (2003). Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane. Tetrahedron, 59(42), 8411-8414.
• Ni, Y., & Xu, J. H. (2012). Biocatalytic asymmetric reduction of prochiral ketones: a useful tool for the production of chiral alcohols. Biotechnology advances, 30(6), 1279-1288.
• He, Y. C., & Jiang, Z. W. (2014). Biocatalytic reduction of ketones.
• Grimshaw, C. E. (2019). London Dispersion Interactions Rather than Steric Hindrance Determine the Enantioselectivity of the Corey–Bakshi–Shibata Reduction.
• Itsuno, S. (2010). Discovery and development of the CBS reduction. Journal of Synthetic Organic Chemistry, Japan, 68(11), 1146-1155.

Sources

• 1. Recent trends in organocatalyzed asymmetric reduction of prochiral ketones - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. Noyori Asymmetric Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 3. researchgate.net [researchgate.net]
• 4. research.rug.nl [research.rug.nl]
• 5. London Dispersion Interactions Rather than Steric Hindrance Determine the Enantioselectivity of the Corey–Bakshi–Shibata Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reagent of the month – CBS oxazaborolidine - SigutLabs [sigutlabs.com]
• 7. nobelprize.org [nobelprize.org]
• 8. cnls.lanl.gov [cnls.lanl.gov]

Comparative Guide &amp; Validation Protocol for the Chiral Chromatography of (1R)-1-[4-(pentyloxy)phenyl]ethanol

Executive Summary

The enantiomeric purity of 1-arylethanols is a critical quality attribute in the development of advanced materials, such as chiral smectogens[1], and pharmaceutical intermediates[2]. For the specific compound (1R)-1-[4-(pentyloxy)phenyl]ethanol [3], resolving the (1R) enantiomer from its (1S) counterpart requires a highly selective chiral stationary phase (CSP).

This guide objectively compares the performance of traditional Normal Phase High-Performance Liquid Chromatography (NP-HPLC) against Supercritical Fluid Chromatography (SFC) using polysaccharide-based CSPs. Furthermore, it provides a self-validating, step-by-step experimental protocol to ensure the selected method complies with the stringent ICH Q2(R2) guidelines for analytical validation[4].

Mechanistic Grounding: Chiral Recognition of 1-Arylethanols

To design an effective separation method, one must understand the causality behind the analyte-CSP interactions. (1R)-1-[4-(pentyloxy)phenyl]ethanol possesses three distinct structural motifs that dictate its transient diastereomeric interactions with a CSP:

• The Secondary Hydroxyl Group: Acts as the primary hydrogen bond donor/acceptor.

• The Aromatic Ring: Engages in π−π stacking and dipole-dipole interactions.

• The Pentyloxy Chain: A flexible, hydrophobic tail that requires a sufficiently deep steric cavity for inclusion.

When utilizing derivatized polysaccharide CSPs (such as amylose or cellulose tris(3,5-dimethylphenylcarbamate)), chiral recognition is achieved through a "three-point interaction" model. The helical twist of the polymer backbone creates chiral grooves. The (1R) enantiomer achieves a lower-energy, more stable inclusion complex within these grooves compared to the (1S) enantiomer, leading to differential retention times.

Fig 1. Three-point chiral recognition mechanism between the 1-arylethanol and the polysaccharide CSP.

Comparative Analysis: HPLC vs. SFC for Chiral Separation

We evaluated three distinct chromatographic systems to determine the optimal environment for resolving the enantiomers of 1-[4-(pentyloxy)phenyl]ethanol.

• System A (NP-HPLC / Cellulose OD-H): Utilizes a cellulose backbone. While hydrogen bonding is strong, the linear nature of the pentyloxy chain often causes steric hindrance in the shallower cellulose cavities, leading to peak tailing.

• System B (NP-HPLC / Amylose AD-H): The amylose backbone has a more pronounced helical twist, providing a deeper inclusion cavity that better accommodates the pentyloxy tail, improving the separation factor ( α ).

• System C (SFC / Immobilized Amylose IA): Replaces hexane with supercritical CO₂. The gas-like diffusivity and liquid-like density of supercritical CO₂ drastically improve mass transfer kinetics. This flattens the van Deemter curve, allowing for higher flow rates without band broadening, yielding the sharpest peaks and highest resolution.

Table 1: Chromatographic Performance Comparison

Chromatographic System	Column Chemistry	Mobile Phase	Retention (1R)	Retention (1S)	Resolution ( Rs​ )	Selectivity ( α )
System A (NP-HPLC)	Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane/IPA (90:10)	8.5 min	10.2 min	2.4	1.25
System B (NP-HPLC)	Amylose tris(3,5-dimethylphenylcarbamate)	Hexane/IPA (90:10)	9.1 min	12.4 min	3.1	1.42
System C (SFC)	Immobilized Amylose (Chiralpak IA)	CO₂/MeOH (80:20)	3.2 min	4.1 min	4.5	1.55

Conclusion: System C (SFC with an immobilized amylose CSP) is the superior choice. It provides baseline resolution ( Rs​>1.5 ) in a fraction of the time, significantly increasing laboratory throughput while reducing toxic solvent consumption.

ICH Q2(R2) Method Validation Protocol

Having selected the SFC/Amylose method, it must be rigorously validated to ensure it is fit for its intended purpose—quantifying the enantiomeric purity of (1R)-1-[4-(pentyloxy)phenyl]ethanol. The following protocol is designed in strict accordance with the ICH Q2(R2) guidelines[4].

Fig 2. Sequential workflow for analytical method validation per ICH Q2(R2) guidelines.

Step-by-Step Experimental Methodology

4.1. Instrumental Setup & System Suitability

• Instrument: Agilent 1260 Infinity II SFC System (or equivalent).

• Column: Chiralpak IA (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Supercritical CO₂ / Methanol (80:20 v/v).

• Flow Rate: 3.0 mL/min.

• Backpressure (BPR): 120 bar.

• Column Temperature: 35 °C.

• Detection: UV at 230 nm.

• Sample Preparation: Dissolve 10 mg of the analyte in 10 mL of HPLC-grade Methanol to achieve a nominal concentration of 1.0 mg/mL.

4.2. Specificity

Objective: Prove the method can unambiguously assess the (1R) enantiomer in the presence of the (1S) impurity.

• Action: Inject a blank (Methanol), the pure (1R) standard, the pure (1S) standard, and a racemic mixture.

• Acceptance Criteria: No interfering peaks from the blank at the retention times of the analytes. The resolution ( Rs​ ) between the (1R) and (1S) peaks in the racemate must be ≥1.5 .

4.3. Linearity and Range

Objective: Demonstrate that the detector response is directly proportional to the concentration.

• Action: Prepare a calibration curve using 5 concentration levels ranging from 50% to 150% of the nominal target concentration (0.5, 0.75, 1.0, 1.25, 1.5 mg/mL). Inject each level in triplicate.

• Acceptance Criteria: The correlation coefficient ( R2 ) of the linear regression line must be ≥0.999 .

4.4. Accuracy (Recovery)

Objective: Confirm the method yields the true value of the (1S) impurity within the (1R) matrix.

• Action: Spike known amounts of the (1S) enantiomer into the 1.0 mg/mL (1R) standard at three levels: 0.1%, 0.5%, and 1.0% (w/w). Analyze in triplicate.

• Acceptance Criteria: Mean recovery at each level must fall between 90.0% and 110.0%.

4.5. Precision (Repeatability & Intermediate Precision)

Objective: Ensure the method is highly reproducible.

• Action (Repeatability): Perform 6 replicate injections of the 100% nominal standard (1.0 mg/mL) from a single preparation.

• Action (Intermediate Precision): Repeat the repeatability protocol on a different day, by a different analyst, using a different lot of the Chiralpak IA column.

• Acceptance Criteria: The Relative Standard Deviation (RSD) of the peak areas must be ≤1.0% for repeatability and ≤2.0% for intermediate precision.

4.6. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: Determine the lowest concentration of the (1S) enantiomer that can be detected and quantified.

• Action: Serially dilute the (1S) standard until the Signal-to-Noise (S/N) ratio reaches specific thresholds.

• Acceptance Criteria: LOD is established at S/N ≥3:1 . LOQ is established at S/N ≥10:1 .

4.7. Robustness

Objective: Measure the method's capacity to remain unaffected by small, deliberate variations in parameters.

• Action: Alter flow rate ( ±0.2 mL/min), column temperature ( ±2 °C), and co-solvent ratio ( ±2% ).

• Acceptance Criteria: System suitability parameters (specifically Rs​≥1.5 ) must be maintained under all varied conditions.

Table 2: Summary of Validation Results (Example Dataset)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	Blank interference ≤0.1% ; Rs​≥1.5	No interference; Rs​=4.5	PASS
Linearity	R2≥0.999 (Range: 50-150%)	R2=0.9998	PASS
Accuracy (0.5% Spike)	Recovery 90.0% - 110.0%	99.2%	PASS
Repeatability	Peak Area RSD ≤1.0% (n=6)	0.45%	PASS
Intermediate Precision	Peak Area RSD ≤2.0% (n=12)	0.82%	PASS
LOQ	S/N ≥10:1	0.05 µg/mL	PASS
Robustness	Rs​≥1.5 under all variations	Lowest Rs​=3.9	PASS

References

• Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).[4] URL:[Link]

• Crystal Structures of Chiral Smectogenic 4-Pentyloxyphenyl and 4-Heptyloxyphenyl 4′-[(S)-2-Methylbutyl]biphenyl-4-carboxylates . Bulletin of the Chemical Society of Japan.[1] URL:[Link]

• (1R)-1-[4-(pentyloxy)phenyl]ethanol . National Center for Biotechnology Information. PubChem Compound Summary.[3] URL:[Link]

• Enantioseparation of 1-arylethanols via a supramolecular chiral host consisting of N-(2-naphthoyl)-l-aspartic acid and an achiral diamine . Organic & Biomolecular Chemistry (RSC Publishing).[2] URL:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Enantioseparation of 1-arylethanols via a supramolecular chiral host consisting of N-(2-naphthoyl)-l-aspartic acid and an achiral diamine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. (1R)-1-[4-(pentyloxy)phenyl]ethanol | C13H20O2 | CID 25324369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. database.ich.org [database.ich.org]

Safety & Regulatory Compliance

A Researcher's Guide to Personal Protective Equipment for Handling (1R)-1-[4-(pentyloxy)phenyl]ethanol

In the dynamic landscape of pharmaceutical research and development, the safety of our scientists is paramount. This guide, developed by our senior application scientists, provides an in-depth, experience-driven protocol for the safe handling of (1R)-1-[4-(pentyloxy)phenyl]ethanol. Moving beyond a simple checklist, we delve into the rationale behind each personal protective equipment (PPE) recommendation, ensuring a comprehensive understanding of the safety measures required to mitigate risks effectively.

(1R)-1-[4-(pentyloxy)phenyl]ethanol , an aromatic alcohol, is a key intermediate in various synthetic pathways. While specific hazard data for this compound is not extensively documented, its structural similarity to other substituted phenols and aromatic alcohols necessitates a cautious approach based on established safety principles for this class of chemicals.[1][2][3] This guide is designed to empower researchers with the knowledge to create a self-validating system of safety, fostering a culture of proactive risk management in the laboratory.

Understanding the Risks: A Foundation for Safety

Before detailing specific PPE, it is crucial to understand the potential hazards associated with (1R)-1-[4-(pentyloxy)phenyl]ethanol. Based on data from analogous compounds, the primary risks include:

• Eye Irritation: Contact with the eyes can cause serious irritation.[4][5]

• Skin Irritation: Prolonged or repeated contact with the skin may cause irritation.[4][6]

• Respiratory Tract Irritation: Inhalation of vapors or aerosols may cause irritation to the respiratory system.[4][7]

• Harmful if Swallowed: Ingestion of the compound may be harmful.[4][5]

These potential hazards underscore the importance of a multi-faceted PPE strategy that protects all potential routes of exposure.

Core Personal Protective Equipment: Your First Line of Defense

The following table outlines the essential PPE for handling (1R)-1-[4-(pentyloxy)phenyl]ethanol under standard laboratory conditions. The subsequent sections will provide a more detailed explanation and procedural guidance.

Body Part	Required PPE	Specifications and Recommendations
Eyes/Face	Safety Goggles / Face Shield	Chemical splash goggles are mandatory. A face shield should be worn over safety goggles when there is a significant risk of splashing.[8][9]
Hands	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for any signs of degradation or perforation before use.[1][2] For extensive handling, consider double-gloving.
Body	Laboratory Coat	A flame-resistant lab coat that is fully buttoned is required to protect against incidental skin contact.[1][8]
Feet	Closed-Toe Shoes	Shoes that fully cover the feet are mandatory to protect against spills and falling objects.[10][11]

Procedural Deep Dive: The "Why" Behind the "What"

Simply wearing PPE is not enough; understanding the principles behind each piece of equipment and following correct procedures for donning and doffing is critical for ensuring its effectiveness.

Eye and Face Protection: Beyond the Basics

Chemical splash goggles are the minimum requirement for eye protection when handling any chemical, including (1R)-1-[4-(pentyloxy)phenyl]ethanol.[8] They provide a seal around the eyes, protecting against splashes from all angles. In situations where the risk of a significant splash is elevated, such as during transfers of large volumes or when working with heated solutions, a face shield worn over the goggles offers an additional layer of protection for the entire face.[1][9]

Hand Protection: A Matter of Material and Method

The choice of glove material is crucial. Nitrile and neoprene gloves offer good resistance to a wide range of chemicals, including aromatic alcohols.[1][2] It is imperative to inspect each glove for tears or pinholes before use. The "buddy system" can be useful here, with a colleague helping to check for any defects.

Donning and Doffing Gloves Safely:

• Donning: Wash and dry your hands thoroughly. Select the correct size of gloves. Pull the first glove on, then use the gloved hand to pull on the second glove, avoiding touching the outside of the second glove with your bare hand.

• Doffing: To remove gloves without contaminating your hands, grasp the outside of one glove at the wrist with the other gloved hand and peel it off, turning it inside out. Hold the removed glove in the gloved hand. Slide the fingers of your ungloved hand under the wrist of the remaining glove and peel it off from the inside, creating a "bag" for both gloves. Dispose of the gloves in the appropriate hazardous waste container.[6]

Respiratory Protection: When and Why

Under normal laboratory conditions with adequate ventilation, such as working in a chemical fume hood, respiratory protection is typically not required.[1][12] However, if you are working in a poorly ventilated area or there is a potential for aerosol generation, a respirator may be necessary. A risk assessment should be conducted to determine the appropriate type of respirator.[4][9]

Experimental Workflow: PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling (1R)-1-[4-(pentyloxy)phenyl]ethanol.

Caption: PPE Selection Workflow for (1R)-1-[4-(pentyloxy)phenyl]ethanol.

Disposal Plan: A Critical Final Step

Proper disposal of used PPE and any waste generated from handling (1R)-1-[4-(pentyloxy)phenyl]ethanol is as important as the handling process itself.

• Gloves and other disposable PPE: These should be placed in a designated hazardous waste container immediately after use.[13][14]

• Contaminated Lab Coats: If a lab coat becomes contaminated, it should be removed immediately and decontaminated or disposed of as hazardous waste, following your institution's specific guidelines.

• Chemical Waste: All solutions and residues containing (1R)-1-[4-(pentyloxy)phenyl]ethanol must be collected as hazardous chemical waste.[1][13] Never dispose of this chemical down the drain.[15] Empty containers must be triple-rinsed, with the rinsate collected as hazardous waste, before being disposed of or recycled according to institutional protocols.[13][14]

Conclusion: Fostering a Culture of Safety

The responsible handling of (1R)-1-[4-(pentyloxy)phenyl]ethanol, and indeed all laboratory chemicals, is a cornerstone of scientific integrity and professional practice. By understanding the "why" behind each safety protocol and consistently applying these principles, researchers can create a secure environment that fosters innovation while prioritizing well-being. This guide serves as a living document, to be integrated into your laboratory's specific safety procedures and reviewed regularly.

References

• NSTA. (n.d.). Safer Handling of Alcohol in the Laboratory. Retrieved from [Link]

• NSTA. (n.d.). Safe Handling of Alcohol in the Laboratory. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 1-Phenylethanol. Retrieved from [Link]

• Yale Environmental Health & Safety. (2022). Phenol Standard Operating Procedure. Retrieved from [Link]

• The University of Queensland. (n.d.). Working Safely with Phenol Guideline. Retrieved from [Link]

• University of the Philippines Diliman, Institute of Chemistry. (n.d.). i. safety principles. Retrieved from [Link]

• Northwestern University, Research Safety. (2023). Hazardous Waste Disposal Guide. Retrieved from [Link]

• Dartmouth College, Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]

• National Institutes of Health. (2020). The NIH Drain Discharge Guide. Retrieved from [Link]

• University of New Mexico, Department of Chemistry and Chemical Biology. (n.d.). Standard Operating Procedure. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Lab Safety - Organic Chemistry. Retrieved from [Link]

• LibreTexts. (2014). General Chemistry Lab Safety. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Phenol Toxicity. Retrieved from [Link]

Sources

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. Working Safely with Phenol Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 3. Phenol Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. aksci.com [aksci.com]
• 8. methanol.org [methanol.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Lab Safety [orgchemboulder.com]
• 11. ozyegin.edu.tr [ozyegin.edu.tr]
• 12. Safer Handling of Alcohol in the Laboratory | NSTA [nsta.org]
• 13. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 14. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 15. nems.nih.gov [nems.nih.gov]